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Compound of Interest

Methyl 4-bromo-2-
Compound Name:
methoxybenzoate

Cat. No.: B136142

An In-depth Technical Guide to the Safe Handling of Methyl 4-bromo-2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-bromo-2-methoxybenzoate is a valuable halogenated aromatic ester widely utilized
as a key intermediate in the synthesis of pharmaceuticals and other complex organic
molecules.[1][2] Its utility in drug development and chemical synthesis necessitates a thorough
understanding of its properties and associated hazards.[2] The presence of the bromine atom
and its classification as acutely toxic if swallowed demand stringent adherence to safety
protocols to protect laboratory personnel and the environment. This guide provides a
comprehensive framework for the safe handling, storage, and disposal of this compound,
grounded in established safety principles and regulatory standards.

Section 1: Compound Identification and
Physicochemical Properties

Accurate identification and knowledge of a compound's properties are the foundation of a
robust safety plan.

Table 1: Compound Identification
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Identifier Value Source
methyl 4-bromo-2-

IUPAC Name [3]
methoxybenzoate

CAS Number 139102-34-4 [3]14][5]

Molecular Formula CoHoBrOs [31[4]

Molecular Weight 245.07 g/mol [31[5][6]

| Synonyms | 4-Bromo-2-methoxybenzoic acid methyl ester, Benzoic acid, 4-bromo-2-
methoxy-, methyl ester |[1][3][4] |

Table 2: Physicochemical Properties

Property Value Source
White to light yellow low-

Appearance melting solid or fused [11[41[7]
solid

Melting Point 29.5 - 35.5 °C (lit.) 416171

Boiling Point 100-108 °C at 0.01 mmHg (lit.)  [1][4][6]

Solubility Soluble in Toluene [1114]

Flash Point >110 °C (>230 °F) - closed cup  [4][5]

| Storage Temperature | Room Temperature, sealed in dry conditions |[1][4] |

Section 2: Hazard Analysis and Toxicology

The primary and most critical hazard associated with Methyl 4-bromo-2-methoxybenzoate is

its acute oral toxicity.[3][5] Understanding the full scope of its hazard profile is essential for

implementing appropriate safety measures.

GHS Classification and Toxicological Profile
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According to aggregated data from notifications to the European Chemicals Agency (ECHA),
Methyl 4-bromo-2-methoxybenzoate is classified as follows:

Table 3: GHS Hazard Classification

Classification Code Description Pictogram Signal Word

| Acute Toxicity, Oral | H301 | Toxic if swallowed | GHS06 (Skull and Crossbhones) | Danger |
Source:[3][5]

The designation "Acute Toxicity, Category 3" (H301) indicates that a small amount of the
substance can cause toxic effects or death if ingested.[3] This necessitates rigorous controls to
prevent any possibility of ingestion, including a strict prohibition of eating, drinking, or smoking
in the laboratory.[8] While specific data for dermal and inhalation toxicity for this compound are
not widely available, it is prudent to treat it with caution. Halogenated organic compounds as a
class can cause skin, eye, and respiratory tract irritation.[8] Therefore, all routes of exposure
should be minimized.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. This follows the hierarchy of controls,
prioritizing engineering solutions over personal protective equipment.

Engineering Controls

The primary engineering control for handling Methyl 4-bromo-2-methoxybenzoate is a
properly functioning chemical fume hood.[9][10] The volatility of this compound may be low, but
its toxic nature mandates that all manipulations, including weighing, transferring, and use in
reactions, be conducted within a fume hood to prevent the inhalation of any potential dust or
vapors.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide adequate protection.
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e Eye and Face Protection: Chemical safety goggles are mandatory.[10] When there is a
significant risk of splashing, a face shield should be worn in addition to goggles.[5]

o Skin Protection: A lab coat and closed-toe shoes are required. Chemical-resistant gloves,
such as nitrile rubber, must be worn.[11] Given the low melting point, the compound may be
handled as a liquid or a solid; gloves protect against direct skin contact in either state.
Always check the glove manufacturer's compatibility chart.

o Respiratory Protection: If for any reason work cannot be conducted in a fume hood, a
NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates
(type P2) would be required.[5] However, reliance on respirators should be avoided by
ensuring proper engineering controls are in place.

Hierarchy of Controls for Chemical Safety

Elimination

(GEINOERGEN VL o))

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
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Figure 1: Hierarchy of Controls.

Section 4: Safe Handling and Storage Protocols

Adherence to a standardized protocol minimizes the risk of exposure and accidents.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure the Safety Data Sheet (SDS) has been reviewed.[10]
Verify that a chemical fume hood is certified and functioning correctly. Ensure an emergency
shower and eyewash station are accessible.[9]

PPE: Don all required PPE as described in Section 3.

Transfer: Conduct all transfers within the fume hood. As a low-melting solid, it can be
carefully scooped with a spatula or, if melted, transferred via pipette.[10] Use appropriate,
clean glassware.

Weighing: If possible, weigh the compound directly in the fume hood. If an analytical balance
outside the hood must be used, place the compound in a tared, sealed container for transfer
to the balance.

Reaction Setup: Add the compound to the reaction vessel inside the fume hood. Keep the
sash at the lowest practical height.[10]

Post-Handling: After use, tightly seal the source container. Decontaminate the spatula or any
other equipment used with a suitable solvent (e.g., acetone), collecting the rinsate as
halogenated hazardous waste.[10]

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[12]

Storage Requirements

Conditions: Store Methyl 4-bromo-2-methoxybenzoate in a tightly closed container in a
cool, dry, and well-ventilated area.[1][12][13] The recommended storage condition is "Sealed
in dry, Room Temperature".[1][4]

Segregation: Store away from incompatible materials.
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» Incompatibilities: Avoid contact with strong oxidizing agents.[8] It is also best practice to keep
it away from strong acids, bases, and reducing agents.[8]

Section 5: Emergency Procedures

A clear and practiced emergency plan is crucial.

First Aid Measures

 Ingestion: This is a medical emergency due to high acute toxicity.[3] Call emergency services
immediately. If the person is conscious, rinse their mouth with water. Do not induce vomiting.

[8]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes.[12][14] Seek medical attention if irritation occurs.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12] Remove contact lenses if present and
easy to do.[12] Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, begin artificial respiration.[8][14] Seek medical attention.

Spill Management

For a small spill inside a chemical fume hood:

Alert: Notify others in the immediate area.

« Contain: Use an inert absorbent material like vermiculite or sand to absorb the spilled
material. Do not use combustible materials like paper towels.

o Collect: Carefully scoop the absorbent material and spilled compound into a designated,
labeled container for hazardous waste.

o Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials
as halogenated waste.
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+ Report: Report the incident to the laboratory supervisor or safety officer.

For large spills or any spill outside of a fume hood, evacuate the area and contact your

institution's emergency response team.[11]

Small & Contained Spill
(Inside Fume Hood)

Chemical Spill Response

Spill Occurs

Assess Hazard &
Size of Spill

Contain & Clean Up
Using Spill Kit

Dispose of Waste
Properly

Large or Uncontained Spill
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Alert Emergency Response

Report Incident
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Figure 2: Chemical Spill Response Flowchart.

Section 6: Waste Disposal

Proper segregation and disposal of chemical waste are paramount for safety and
environmental protection.

Procedure

e Segregation: As a halogenated organic compound, all waste containing Methyl 4-bromo-2-
methoxybenzoate must be collected in a designated "Halogenated Organic Waste"
container.[9][10] Do not mix with non-halogenated waste.[15]

o Container: Use a robust, leak-proof container that is clearly labeled. The label should include
the words "Hazardous Waste," "Halogenated Organics,” and list the chemical constituents.[9]

o Storage: Keep the waste container closed except when adding waste.[9] Store the container
in a designated satellite accumulation area, preferably in secondary containment, until it is
collected for disposal by trained personnel.

» Disposal: Follow all local, state, and federal regulations for the disposal of toxic chemical
waste.[8] Never dispose of this chemical down the drain.[16]

Conclusion

Methyl 4-bromo-2-methoxybenzoate is a potent chemical intermediate whose primary risk is
its acute oral toxicity. By implementing a comprehensive safety strategy that includes robust
engineering controls, appropriate personal protective equipment, meticulous handling
protocols, and a well-defined emergency plan, researchers can effectively mitigate the risks
associated with its use. A culture of safety, underscored by a thorough understanding of the
hazards, is essential for protecting the health of all laboratory professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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